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Compound of Interest

Compound Name: Ferric acetylacetonate

Cat. No.: B1310628

Essential Safety and Handling Guide for Ferric
Acetylacetonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Ferric acetylacetonate. Adherence to these guidelines is critical
for ensuring laboratory safety and minimizing risk.

I. Hazard Identification and Personal Protective
Equipment (PPE)

Ferric acetylacetonate is a hazardous substance that requires careful handling. It is harmful if
swallowed and causes serious eye irritation.[1][2][3] It may also cause skin and respiratory
irritation.[4][5]

Quantitative Data Summary
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Property Value Reference
Chemical Formula CisHz21FeOs [6]
Molecular Weight 353.17 g/mol [2][6]
Appearance Dark red powder [1]
Melting Point 180 - 182 °C (decomposes) [1][6]
Oral LD50 (Rat) 575 mg/kg [1]
H302 (Harmful if swallowed),
GHS Hazard Statements H319 (Causes serious eye [2][3]
irritation)
Required Personal Protective Equipment (PPE)
Category Equipment Standard

Eye/Face Protection

Safety glasses with side-

shields or chemical goggles

EN166 (EU) or NIOSH (US)
approved[2][6]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) inspected

before use

EN 374 (EU), F739 (US)[4]

Lab coat or complete

protective suit

[2](3]

Respiratory Protection

NIOSH/MSHA or EN 149
approved respirator (if dust is

generated)

[5]

Il. Operational Plan: Step-by-Step Handling

Procedures

A. Engineering Controls:

o Always work in a well-ventilated area.[2][6]
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e Use a fume hood or provide appropriate exhaust ventilation where dust may be formed.[2][6]
B. Handling Protocol:

o Preparation: Before handling, ensure all required PPE is worn correctly. Inspect gloves for
any signs of degradation.[4][6]

e Weighing and Transfer:
o Handle Ferric acetylacetonate as a powder, avoiding the creation of dust.[2][6]
o Use a chemical fume hood for all weighing and transfer operations.
o Employ dry, clean-up procedures to manage any minor spills during transfer.[4]
e During Reaction:
o Keep containers tightly closed when not in use.[1][6]
o Avoid contact with skin and eyes.[2][6]
o Do not eat, drink, or smoke in the handling area.[1][7]
e Post-Handling:
o Wash hands and any exposed skin thoroughly with soap and water after handling.[1][6]

o Use a proper glove removal technique (without touching the glove's outer surface) to avoid
skin contact.[2][6]

C. First Aid Measures:

o If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison
control center immediately.[5][8]

 If in Eyes: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if
present and easy to do. Continue rinsing and consult a physician.[2][6]
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« If on Skin: Remove contaminated clothing. Wash off with soap and plenty of water. Consult a
physician if irritation persists.[3][6]

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[3][6]

lll. Disposal Plan
A. Waste Categorization:

o Contaminated Waste: Includes any PPE, weighing paper, or labware that has come into
direct contact with Ferric acetylacetonate.

o Unused Product: Excess or expired Ferric acetylacetonate.

B. Disposal Protocol:

e Collection:
o Collect all contaminated waste in a suitable, labeled, and closed container.[2][6]
o Do not let the product enter drains.[2][6]

» Disposal:

o Dispose of unused product and contaminated waste in accordance with local, state, and
federal regulations.

o Contact a licensed professional waste disposal service.[2] One disposal method is to
dissolve or mix the material with a combustible solvent and burn it in a chemical
incinerator equipped with an afterburner and scrubber.[2]

o Contaminated packaging should be disposed of as unused product.[2][6]

IV. Workflow Diagram
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Ferric Acetylacetonate Handling Workflow

1. Preparation

Don Required PPE

Prepare Well-Ventilated Workspace (Fume Hood)

Proceed to Handling

2. Hapdling

Weigh and Transfer (Avoid Dust)

Perform Experimental Procedure

Procedure Complete

3. Post-HandIvng & Cleanup

Decontaminate Work Area

;

Wash Hands Thoroughly

Segregate Waste

4. Waste|Disposal

Collect Contaminated Waste in Labeled Container

Dispose via Licensed Professional Service

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Ferric acetylacetonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Ferric
acetylacetonate]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-ferric-acetylacetonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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